Cas no 1393554-03-4 (1-(2,2-difluorocyclopropyl)ethan-1-one)

• Product Name: 1-(2,2-difluorocyclopropyl)ethan-1-one
• CAS No: 1393554-03-4
• MF: C₅H₆F₂O
• MW: 120.097348690033
• MDL: MFCD22548284
• CID: 4596579
• PubChem ID: 59649471
• Update Time: 2025-10-28

1-(2,2-difluorocyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluorocyclopropyl)ethan-1-one
• 1-(2,2-DIFLUOROCYCLOPROPYL)ETHANONE
• AB85494
• AT23960

• MDL： MFCD22548284
• Inchi： 1S/C5H6F2O/c1-3(8)4-2-5(4,6)7/h4H,2H2,1H3
• InChI Key： WMCSXWSBMCFRAG-UHFFFAOYSA-N
• SMILES： FC1(CC1C(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 130
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,2-difluorocyclopropyl)ethan-1-one

1-(2,2-Difluorocyclopropyl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1393554-03-4, commonly referred to as 1-(2,2-difluorocyclopropyl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring substituted with two fluorine atoms and a ketone group. The cyclopropane ring is a three-membered carbon ring, known for its high ring strain and reactivity, while the ketone group introduces polarity and potential sites for chemical reactions.

Recent studies have highlighted the potential of 1-(2,2-difluorocyclopropyl)ethan-1-one as a building block in organic synthesis. Its structure allows for various functional group transformations, making it a versatile precursor in the construction of complex molecules. For instance, the difluorocyclopropyl group can undergo ring-opening reactions under specific conditions, leading to the formation of diverse products. This property has been exploited in the development of novel pharmaceutical agents and agrochemicals.

The synthesis of 1-(2,2-difluorocyclopropyl)ethan-1-one typically involves a multi-step process that begins with the preparation of the cyclopropane ring. One common approach is the use of diiodomethane as a precursor, followed by fluorination to introduce the two fluorine atoms. The ketone group is then introduced through oxidation or other suitable methods. Researchers have also explored alternative synthetic routes to improve yield and efficiency, leveraging advancements in catalytic chemistry and green synthesis techniques.

In terms of applications, 1-(2,2-difluorocyclopropyl)ethan-1-one has shown promise in medicinal chemistry. Its structure resembles certain bioactive molecules, suggesting potential pharmacological activity. For example, studies have indicated that this compound may exhibit anti-inflammatory or antioxidant properties due to its ability to interact with cellular pathways involved in oxidative stress and inflammation. Furthermore, its fluorinated cyclopropane moiety could enhance drug-like properties such as lipophilicity and metabolic stability.

Recent research has also focused on the environmental impact of 1-(2,2-difluorocyclopropyl)ethan-1-one and its degradation pathways. Understanding how this compound behaves in natural environments is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, such as exposure to sunlight or microbial activity, the compound undergoes degradation through mechanisms involving cleavage of the cyclopropane ring or oxidation of the ketone group.

From an industrial perspective, the production and handling of 1-(2,2-difluorocyclopropyl)ethan-1-one require careful consideration of safety protocols due to its chemical reactivity. Proper storage conditions and protective equipment are essential to minimize risks associated with handling this compound. Additionally, regulatory compliance ensures that its use aligns with global standards for chemical safety and environmental protection.

In conclusion, 1-(2,2-difluorocyclopropyl)ethan-1-one (CAS No. 1393554-03-4) is a versatile and intriguing molecule with applications spanning organic synthesis, medicinal chemistry, and environmental science. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable compound in both academic and industrial settings.